Cas no 2728709-92-8 ((2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid
• CAS No: 2728709-92-8
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• CID: 5653787
• PubChem ID: 165906652
• Update Time: 2025-07-14

(2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679826-24-3
• EN300-28271696
• 2728709-92-8
• (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid
• EN300-28271697
• rac-(2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11NO5/c1-3(9)8-2-4(10)6(11)5(8)7(12)13/h4-6,10-11H,2H2,1H3,(H,12,13)/t4-,5-,6-/m1/s1
• InChI Key： SNJHSJRKSUENEF-HSUXUTPPSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(C)=O)[C@H]1C(=O)O)O

Computed Properties

• Exact Mass: 189.06372245g/mol
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 98.1Ų

Additional information on (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid

Introduction to (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid (CAS No. 2728709-92-8)

CAS No. 2728709-92-8 refers to a specific chemical compound known as (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid, a molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The precise stereochemistry of this molecule, as indicated by the (2R,3S,4R) configuration, plays a crucial role in determining its interactions with biological targets and its overall pharmacological profile.

The structural features of (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid make it a promising candidate for further investigation in drug discovery. The presence of both acetyl and hydroxyl functional groups within the pyrrolidine ring introduces multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties. This flexibility has been exploited in various research endeavors aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their ability to mimic natural biomolecules and interact with biological pathways. Studies have demonstrated that compounds within this class can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The stereochemistry of these molecules is particularly critical, as slight variations in configuration can significantly alter their biological efficacy and selectivity.

One of the most compelling aspects of (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural framework to develop molecules that target specific enzymes or receptors involved in disease pathways. For instance, modifications to the acetyl and hydroxyl groups have been shown to enhance binding affinity and improve metabolic stability, key factors in drug development.

The synthesis of (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies, such as chiral auxiliaries or asymmetric catalysis, have been employed to achieve the desired configuration with high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

Recent advancements in computational chemistry have further facilitated the design and optimization of pyrrolidine-based drug candidates. Molecular modeling studies have provided valuable insights into the interactions between (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid and its potential targets, guiding the development of more effective derivatives. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

The pharmacokinetic properties of (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, bioavailability, and metabolic clearance are critical considerations in drug development. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles when appropriately formulated.

Future research directions may focus on exploring the therapeutic potential of (2R,3S,4R)-1-acetyl-3,4-dihydroxypyrrolidine-2-carboxylic acid in preclinical models. By evaluating its efficacy against specific disease targets and assessing its safety profile, researchers can determine whether it warrants further development into a clinical candidate. Collaborative efforts between synthetic chemists and biologists will be essential in realizing this potential.

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